LUF5834

• CAS No.: 333962-91-7
• Product Name: LUF5834
• Molecular Formula: C17H12N6OS
• Molecular Weight: 348.38
• IUPAC Name: 2-amino-4-(4-hydroxyphenyl)-6-(1H-imidazol-2-ylmethylsulfanyl)pyridine-3,5-dicarbonitrile
• Standard InChI: InChI=1S/C17H12N6OS/c18-7-12-15(10-1-3-11(24)4-2-10)13(8-19)17(23-16(12)20)25-9-14-21-5-6-22-14/h1-6,24H,9H2,(H2,20,23)(H,21,22)
• Standard InChIKey: OFHKDLYFKPBXER-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=C(C(=NC(=C2C#N)SCC3=NC=CN3)N)C#N)O
• Appearance: Solid powder
• Description: LUF5834 is a potent nonribose agonist, activating A2A and A2B adenosine receptor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LUF5834; LUF-5834; LUF 5834
• Reference: 1: Noël F, do Monte FM. Validation of a Na(+)-shift binding assay for estimation of the intrinsic efficacy of ligands at the A(2A) adenosine receptor. J Pharmacol Toxicol Methods. 2017 Mar - Apr;84:51-56. doi: 10.1016/j.vascn.2016.10.009. Epub 2016 Nov 1. PubMed PMID: 27810394.; 2: Ye L, Van Eps N, Zimmer M, Ernst OP, Prosser RS. Activation of the A2A adenosine G-protein-coupled receptor by conformational selection. Nature. 2016 May 12;533(7602):265-8. doi: 10.1038/nature17668. Epub 2016 May 4. PubMed PMID: 27144352.; 3: Lane JR, Klein Herenbrink C, van Westen GJ, Spoorendonk JA, Hoffmann C, IJzerman AP. A novel nonribose agonist, LUF5834, engages residues that are distinct from those of adenosine-like ligands to activate the adenosine A(2a) receptor. Mol Pharmacol. 2012 Mar;81(3):475-87. doi: 10.1124/mol.111.075937. Epub 2011 Dec 21. PubMed PMID: 22188926.; 4: Lane JR, Klaasse E, Lin J, van Bruchem J, Beukers MW, Ijzerman AP. Characterization of [3H]LUF5834: A novel non-ribose high-affinity agonist radioligand for the adenosine A1 receptor. Biochem Pharmacol. 2010 Oct 15;80(8):1180-9. doi: 10.1016/j.bcp.2010.06.041. Epub 2010 Jun 30. PubMed PMID: 20599769.; 5: Urmaliya VB, Church JE, Coupar IM, Rose'Meyer RB, Pouton CW, White PJ. Cardioprotection induced by adenosine A1 receptor agonists in a cardiac cell ischemia model involves cooperative activation of adenosine A2A and A2B receptors by endogenous adenosine. J Cardiovasc Pharmacol. 2009 May;53(5):424-33. doi: 10.1097/FJC.0b013e3181a443e2. PubMed PMID: 19333129.; 6: Beukers MW, Chang LC, von Frijtag Drabbe Künzel JK, Mulder-Krieger T, Spanjersberg RF, Brussee J, IJzerman AP. New, non-adenosine, high-potency agonists for the human adenosine A2B receptor with an improved selectivity profile compared to the reference agonist N-ethylcarboxamidoadenosine. J Med Chem. 2004 Jul 15;47(15):3707-9. PubMed PMID: 15239649.
• PubChem Compound: 135543624
• Last Modified: Nov 14 2021